Cas no 1805263-26-6 (2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid
• CAS No: 1805263-26-6
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4872069
• Update Time: 2025-06-08

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c1-15-5-3(8(13)14)2-4(7(10)11)12-6(5)9/h2,7H,1H3,(H,13,14)
• InChI Key： UXTKPPIZAIEXJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1805263-26-6)

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS: 1805263-26-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 2-position and a carboxylic acid moiety at the 4-position, offers versatile reactivity for further chemical modifications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid as a building block for small-molecule inhibitors and herbicide intermediates. The compound's CAS number 1805263-26-6 is frequently searched in scientific databases, reflecting its growing relevance in synthetic chemistry. Its applications align with trending topics like sustainable agriculture and precision medicine, where fluorinated compounds play a pivotal role.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid typically involves multi-step reactions, including halogenation and fluoromethylation. Its carboxylic acid group allows for easy conjugation with other molecules, making it valuable for structure-activity relationship (SAR) studies. Analysts highlight its potential in developing next-generation pesticides with lower environmental impact, a hot topic in green chemistry forums. The compound's logP and pKa values are often discussed in pharmacokinetic modeling, addressing common queries about its solubility and bioavailability.

From an industrial perspective, CAS 1805263-26-6 is cataloged by major chemical suppliers as a high-purity intermediate. Its stability under standard storage conditions (recommended at 2–8°C) makes it practical for laboratory use. Recent patent filings mention derivatives of this compound in crop protection formulations, tying into the broader discussion on food security and resistance management. The difluoromethyl group is notably resistant to oxidative degradation, a feature frequently explored in drug design webinars and agrochemical conferences.

Quality control protocols for 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid emphasize HPLC purity (>98%) and NMR validation, addressing the precision required in modern chemical research. Its spectral data (IR, MS, and ¹H/¹³C NMR) are well-documented, supporting its identification in complex mixtures. The compound’s relevance to heterocyclic chemistry and fluorine chemistry makes it a recurring subject in scientific literature reviews and grant proposals.

Environmental and regulatory aspects of 1805263-26-6 are also under scrutiny. While not classified as hazardous under current guidelines, its degradation products are studied in ecotoxicology assessments. This aligns with the increasing focus on benign-by-design chemicals in the EU’s Chemical Strategy for Sustainability. The compound’s metabolic pathways in plants and mammals are active research areas, particularly for those investigating selective toxicity mechanisms.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS: 1805263-26-6) represents a versatile scaffold with cross-disciplinary applications. Its structural features cater to evolving needs in medicinal chemistry and agrochemical innovation, while its physicochemical properties address key challenges in molecular optimization. As research continues, this compound is poised to remain a focal point in discussions about fluorine’s role in modern science and industry.